Cas no 744224-00-8 (2-cyano-N-(3,4-dimethoxyphenyl)-3-(thiophen-3-yl)prop-2-enamide)

• Product Name: 2-cyano-N-(3,4-dimethoxyphenyl)-3-(thiophen-3-yl)prop-2-enamide
• CAS No: 744224-00-8
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• CID: 6528141
• PubChem ID: 2095083
• Update Time: 2025-10-29

2-cyano-N-(3,4-dimethoxyphenyl)-3-(thiophen-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26589174
• 2-cyano-N-(3,4-dimethoxyphenyl)-3-(thiophen-3-yl)prop-2-enamide
• 744224-00-8
• (Z)-2-Cyano-N-(3,4-dimethoxyphenyl)-3-thiophen-3-ylprop-2-enamide
• Z44340730

• Inchi： 1S/C16H14N2O3S/c1-20-14-4-3-13(8-15(14)21-2)18-16(19)12(9-17)7-11-5-6-22-10-11/h3-8,10H,1-2H3,(H,18,19)/b12-7-
• InChI Key： STHLLTOFTBSDFS-GHXNOFRVSA-N
• SMILES： S1C=CC(=C1)/C=C(/C#N)\C(NC1=CC=C(C(=C1)OC)OC)=O

Computed Properties

• Exact Mass: 314.07251349g/mol
• Monoisotopic Mass: 314.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 99.6Ų

Additional information on 2-cyano-N-(3,4-dimethoxyphenyl)-3-(thiophen-3-yl)prop-2-enamide

Research Briefing on 2-cyano-N-(3,4-dimethoxyphenyl)-3-(thiophen-3-yl)prop-2-enamide (CAS: 744224-00-8)

In recent years, the compound 2-cyano-N-(3,4-dimethoxyphenyl)-3-(thiophen-3-yl)prop-2-enamide (CAS: 744224-00-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound, characterized by its unique structural features including a cyano group, dimethoxyphenyl moiety, and thiophene ring, has been investigated for its role in modulating various biological pathways. Recent studies have highlighted its inhibitory effects on specific kinase targets, making it a promising candidate for the treatment of cancer and inflammatory diseases. The synthesis of this compound typically involves a Knoevenagel condensation reaction, followed by purification and characterization using advanced spectroscopic techniques.

One of the key findings from recent research is the compound's ability to selectively inhibit protein kinases involved in cell proliferation and inflammation. In vitro studies have demonstrated its efficacy in reducing the viability of cancer cell lines, particularly those associated with breast and lung cancers. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its target kinases, further validating its potential as a therapeutic agent.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Researchers are currently exploring structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical development.

In conclusion, 2-cyano-N-(3,4-dimethoxyphenyl)-3-(thiophen-3-yl)prop-2-enamide represents a compelling area of research in chemical biology. Its unique structure and biological activity make it a valuable candidate for further investigation. Future studies should focus on addressing the current limitations and exploring its potential in combination therapies. This briefing underscores the importance of continued research and development to unlock the full therapeutic potential of this compound.